Cas no 110408-12-3 (Isoquinoline,8-chloro-5-(1-piperazinylsulfonyl)-)

• Product Name: Isoquinoline,8-chloro-5-(1-piperazinylsulfonyl)-
• CAS No: 110408-12-3
• MF: C₁₃H₁₄ClN₃O₂S
• MW: 311.787160396576
• CID: 193784
• PubChem ID: 3653475
• Update Time: 2025-04-19

Isoquinoline,8-chloro-5-(1-piperazinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,8-chloro-5-(1-piperazinylsulfonyl)-
• 1-(8-CHLORO-5-ISOQUINOLINESULFONYL)PIPERAZINE, DIHYDROCHLORIDE
• HA-156
• 8-chloro-5-piperazin-1-ylsulfonylisoquinoline
• 1-[(8-Chloroisoquinolin-5-yl)sulfonyl]piperazine
• 1-(8-Chloroisoquinolin-5-ylsulphonyl)piperazine dihydrochloride
• 110408-12-3
• 8-Chloro-5-(piperazin-1-ylsulfonyl)isoquinoline

• Inchi： 1S/C13H14ClN3O2S/c14-12-1-2-13(10-3-4-16-9-11(10)12)20(18,19)17-7-5-15-6-8-17/h1-4,9,15H,5-8H2
• InChI Key： DIVCZQBJKQHGPC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CN=CC=21)S(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 383.00300
• Monoisotopic Mass: 311.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.68000
• LogP: 4.43360

Isoquinoline,8-chloro-5-(1-piperazinylsulfonyl)- Security Information

• Hazard Statement： Toxic